2-((4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide
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Description
2-((4-(3-fluoro-4-methylphenyl)-3-oxo-3,4-dihydropyrazin-2-yl)thio)-N-(2-(trifluoromethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C20H15F4N3O2S and its molecular weight is 437.41. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Pharmacological Activity
Compounds structurally related to the queried chemical have been synthesized and studied for various pharmacological activities. For instance, a study by Sunder and Maleraju (2013) synthesized derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2,2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide and evaluated them for anti-inflammatory activity. Some derivatives showed significant anti-inflammatory effects, indicating the potential of these compounds in developing anti-inflammatory drugs (Sunder & Maleraju, 2013).
Photoreactions and Drug Metabolism
The photoreactions of related compounds, such as flutamide, in different solvents have been studied to understand their stability and reactivity under light exposure. Watanabe et al. (2015) found that flutamide undergoes different photoreactions in acetonitrile and 2-propanol, indicating the importance of solvent choice in drug formulation and stability studies (Watanabe, Fukuyoshi, & Oda, 2015).
Thrombin Inhibition
Another application is in the development of thrombin inhibitors, where Ashwood et al. (2004) described a scalable synthesis of a 3-aminopyrazinone acetamide thrombin inhibitor, addressing various scale-up issues and providing an efficient route for the preparation of this class of compounds (Ashwood et al., 2004).
Herbicidal Activity
Compounds with similar structural features have also been synthesized and evaluated for herbicidal activity. Wu et al. (2011) synthesized novel N-(2-fluoro-5-(3-methyl-2,6-dioxo-4-(trifluoromethyl)-2,3-dihydropyrimidin-1(6H)-yl)phenyl)-2-phenoxyacetamides and found that most of these compounds exhibited good herbicidal activities against dicotyledonous weeds (Wu et al., 2011).
Properties
IUPAC Name |
2-[4-(3-fluoro-4-methylphenyl)-3-oxopyrazin-2-yl]sulfanyl-N-[2-(trifluoromethyl)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15F4N3O2S/c1-12-6-7-13(10-15(12)21)27-9-8-25-18(19(27)29)30-11-17(28)26-16-5-3-2-4-14(16)20(22,23)24/h2-10H,11H2,1H3,(H,26,28) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ODTZWUSHIBNWEL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N2C=CN=C(C2=O)SCC(=O)NC3=CC=CC=C3C(F)(F)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15F4N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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